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Compound of Interest

Compound Name: 2-Isopropoxyphenol-d7

Cat. No.: B12403060 Get Quote

Essential Safety and Handling Guide for 2-
Isopropoxyphenol-d7
This guide provides crucial safety, handling, and disposal information for 2-Isopropoxyphenol-
d7, tailored for researchers, scientists, and drug development professionals. The following

procedural guidance is designed to ensure the safe laboratory use of this compound, from

receipt to disposal.

Chemical and Physical Properties
Understanding the physical characteristics of 2-Isopropoxyphenol-d7 is a prerequisite for safe

handling. While this guide addresses the deuterated form, its physical and chemical properties

are nearly identical to its non-deuterated counterpart, 2-Isopropoxyphenol.
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Property Value Citations

Molecular Formula C₉H₅D₇O₂ [1]

Molecular Weight 159.25 g/mol (approx.) [1][2]

Appearance
Clear light yellow to light red-

brown liquid
[1][3]

Boiling Point 100-102 °C at 11 mmHg [1]

Density 1.03 g/mL at 25 °C [1]

Flash Point 88 °C (190.4 °F) - closed cup

Solubility Soluble in water [1][3]

Storage Temperature
Room Temperature, under

inert atmosphere
[1][3]

Hazard Identification and Safety Precautions
2-Isopropoxyphenol is classified as an irritant.[2] Adherence to GHS classifications is

mandatory for ensuring laboratory safety.

Hazard Class GHS Classification Hazard Statement Citations

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[2][4]

Serious Eye

Damage/Irritation
Category 2

H319: Causes serious

eye irritation
[2][4]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory tract

irritation)

H335: May cause

respiratory irritation
[2][4]

Signal Word:Warning[1]
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The use of appropriate Personal Protective Equipment (PPE) is the most critical line of defense

against exposure.[5] The required PPE varies based on the task being performed.
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Task
Required Personal
Protective Equipment

Citations

Routine Handling

&Experimentation

Eye/Face Protection: Safety

glasses with side-shields or

tightly fitting safety goggles.

[6]

Hand Protection: Chemical-

resistant gloves (e.g., nitrile),

inspected before use.

[7][8]

Body Protection: Standard

laboratory coat. Ensure it is

buttoned and fits properly.

[6][7]

Respiratory Protection: Use

only in a well-ventilated area,

preferably a chemical fume

hood.

[6]

Spill Cleanup

Eye/Face Protection: Chemical

splash goggles and a face

shield.

[5][7]

Hand Protection: Heavy-duty,

chemical-resistant gloves (e.g.,

butyl rubber, neoprene).

Consider double-gloving.

[8]

Body Protection: Chemical-

resistant apron or coveralls

over a lab coat.

[5]

Respiratory Protection:

NIOSH-approved respirator

with an appropriate filter (e.g.,

type ABEK EN14387) is

required if ventilation is

inadequate or for large spills.

[5]
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Foot Protection: Closed-toe,

chemical-resistant shoes or

boots.

[5][7]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for minimizing risk and ensuring

regulatory compliance.

Step-by-Step Safe Handling Protocol
Engineering Controls: All handling of 2-Isopropoxyphenol-d7 must be conducted in a

properly functioning chemical fume hood to minimize inhalation exposure.[6]

Pre-Handling Inspection: Before use, visually inspect the container for any signs of damage

or leaks.

Donning PPE: Put on all required PPE as specified in the table above for "Routine Handling."

Dispensing: Carefully dispense the required amount of the liquid chemical, avoiding

splashes. Use appropriate tools such as a calibrated pipette.

Performing Work: Keep the container sealed when not in use. Ensure all work is performed

within the fume hood.

Post-Handling: After use, securely seal the container. Decontaminate the work surface with

an appropriate solvent.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Always wash

hands thoroughly with soap and water after removing gloves.[9]

Handling and Disposal Workflow
The following diagram outlines the complete lifecycle for handling 2-Isopropoxyphenol-d7 in a

laboratory setting.
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Routine Workflow

Emergency Protocol

1. Receiving & Storage

2. Preparation & PPE Donning

3. Handling in Fume Hood

4. Waste Collection

Spill Occurs?

5. Decontamination

6. Disposal via EHS

No

Minor Spill Cleanup
(Use Spill Kit)

Yes (Minor)

Major Spill
(Evacuate & Notify EHS)

Yes (Major)

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Isopropoxyphenol-d7.
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Emergency Procedures: Spills and First Aid
Immediate and appropriate action during an emergency is critical.
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Emergency Situation Procedure Citations

Minor Spill

1. Alert personnel in the

immediate area.2. Wearing

appropriate spill cleanup PPE,

absorb the spill with an inert

material (e.g., sand,

vermiculite).3. Collect the

contaminated material into a

designated, sealed hazardous

waste container.4.

Decontaminate the area.

[4]

Major Spill

1. Evacuate the laboratory

immediately.2. Alert others and

prevent entry.3. Contact your

institution's Environmental

Health and Safety (EHS)

department.

Skin Contact

Immediately wash the affected

area with plenty of soap and

water. Remove contaminated

clothing.

[4]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, lifting the upper and

lower eyelids. Seek immediate

medical attention.

[4]

Inhalation

Move the person to fresh air. If

breathing is difficult, provide

oxygen. Seek medical

attention if symptoms persist.

[4]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Seek

immediate medical attention.

[10]
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Waste Disposal Plan
Improper disposal of chemical waste poses a significant environmental and safety risk.

Waste Collection: Collect all waste containing 2-Isopropoxyphenol-d7, including

contaminated PPE and spill cleanup materials, in a clearly labeled, sealed, and compatible

hazardous waste container.[6][11]

Labeling: Label the waste container with "Hazardous Waste," the full chemical name "2-
Isopropoxyphenol-d7," and the associated hazards (Irritant).

Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials.

Disposal: Arrange for pickup and disposal through your institution's licensed hazardous

waste disposal program.[4][6] Do not dispose of this chemical down the drain or in regular

trash.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Isopropoxyphenol | 4812-20-8 [chemicalbook.com]

2. 2-Isopropoxyphenol | C9H12O2 | CID 20949 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 2-Isopropoxyphenol Nine Chongqing Chemdad Co. ，Ltd [chemdad.com]

4. cpachem.com [cpachem.com]

5. m.youtube.com [m.youtube.com]

6. benchchem.com [benchchem.com]

7. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

8. benchchem.com [benchchem.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b12403060?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Propentofylline_d7_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_5_Dimethoxyflavone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b12403060?utm_src=pdf-body
https://www.benchchem.com/product/b12403060?utm_src=pdf-body
https://www.cpachem.com/msds?num=SB31930&dnl=sd_-_2-Isopropoxyphenol_CAS_4812-20-8_EC_225-379-1_%28SB31930%29_%28EU%29.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Propentofylline_d7_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_5_Dimethoxyflavone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b12403060?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8698720.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Isopropoxyphenol
https://www.chemdad.com/index.php?c=article&id=79059
https://www.cpachem.com/msds?num=SB31930&dnl=sd_-_2-Isopropoxyphenol_CAS_4812-20-8_EC_225-379-1_%28SB31930%29_%28EU%29.pdf
https://m.youtube.com/watch?v=kmSnIHewxZo
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_Propentofylline_d7_A_Procedural_Guide.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.benchchem.com/pdf/4_2_Isopropoxyethoxy_methyl_phenol_proper_disposal_procedures.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. publications.ashp.org [publications.ashp.org]

10. durhamtech.edu [durhamtech.edu]

11. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling 2-
Isopropoxyphenol-d7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12403060#personal-protective-equipment-for-
handling-2-isopropoxyphenol-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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